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Compound of Interest

Decarbazolyl Desmethyl!
Compound Name:

Carvedilol
CAS No.: 114849-42-2
Cat. No.: B130594

Get Quote

Executive Summary

Carvedilol is a non-selective

-adrenergic and

-adrenergic antagonist used in the management of hypertension and congestive heart failure.
[1][2][3][4] While chemically robust due to its carbazole backbone, Carvedilol exhibits specific
vulnerabilities to hydrolytic degradation under stress conditions (acidic/basic), primarily
targeting the secondary amine linkage and ether bonds.[1]

This guide provides a structural analysis of these degradation pathways, defines the resulting
impurities (specifically Impurity E and the Carbazole-amine derivative), and outlines a self-
validating HPLC/LC-MS protocol for their detection.[1][2][3]

Chemical Basis of Instability

Carvedilol's structure consists of a lipophilic 9H-carbazole moiety linked via an ether bond to a
propanolamine chain, which terminates in a 2-methoxyphenoxy tail.[1][2][3]
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Structural Vulnerabilities[3]

e Secondary Amine Linkage (

): The core site of hydrolytic cleavage.[1] Under strong acidic or basic stress, the bond
between the propanol chain and the ethyl-phenoxy tail is susceptible to scission.[1]

e Ether Bonds (

): While generally stable, the ether linkage connecting the carbazole ring to the side chain
can undergo cleavage under extreme acidic conditions (pH < 1, elevated temperature).[1]

o Carbazole Nitrogen: Susceptible to N-alkylation (process impurity formation) but relatively
stable to hydrolysis.[1][2][3]

Hydrolytic Degradation Pathways

The primary hydrolytic degradation of Carvedilol follows a pathway of C-N bond cleavage.[1]
This reaction is catalyzed by hydronium ions (acid hydrolysis) or hydroxide ions (base
hydrolysis), resulting in two primary fragments.[1]

Mechanism: Acid/Base Catalyzed Hydrolysis

The degradation yields:[1]
e Impurity E (USP/EP):2-(2-Methoxyphenoxy)ethylamine.[1][2][3]
o Carbazole Derivative:1-(9H-Carbazol-4-yloxy)-3-aminopropan-2-ol.[1][2][3][4][5][6][7][8]

This pathway effectively "snaps" the molecule at the secondary amine, separating the
pharmacophore's head (carbazole) from its tail (phenoxy).[1]

Visualization: Degradation Pathway
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Carvedilol
(C24H26N204)
MW: 406.47

Hydrolysis
(Acid/Base Stress)
Cleavage of C-N Bond

Tail Fragment Head Fragment

Impurity E (USP) Carbazole Amine Derivative

2-(2-Methoxyphenoxy)ethylamine 1-(9H-Carbazol-4-yloxy)-3-aminopropan-2-ol
(C9H13NO2) (C15H16N202)
MW: 167.21 MW: 256.30

Click to download full resolution via product page

Caption: Primary hydrolytic cleavage of Carvedilol yielding Impurity E and the Carbazole-amine
derivative.

Key Impurity Profile (Hydrolytic vs. Process)

Distinguishing between degradation products and process impurities is critical for regulatory
compliance (ICH Q3A/Q3B).[1][3]
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Structure/Chemical

Impurity Name Common Code Origin
Name
1-(9H-Carbazol-4-
loxy)-3-[[2-(2-
Carvedilol API Yioxy)-3-{[2-( Active
methoxyphenoxy)ethyl
Jamino]propan-2-ol
2-(2- .
) Degradation
Impurity E USP/EP Imp E Methoxyphenoxy)ethyl )
) (Hydrolytic)
amine
1-(9H-Carbazol-4- )
] Deg.[1][2][3][4] ) Degradation
Carbazole Amine yloxy)-3-aminopropan- )
Product (Hydrolytic)
2-ol
Bis-carbazole
Impurity A USPImp A derivative (Bis- Process (Synthesis)
alkylation)
Impurity B USP Imp B Bis-amine derivative Process (Synthesis)
Impurity C USPImp C N-Benzyl Carvedilol Process (Synthesis)

Note: While Impurities A, B, and C are major process impurities, Impurity E is the specific

marker for hydrolytic instability.[1]

Experimental Protocol: Forced Degradation

To validate the stability-indicating nature of an analytical method, the following stress testing

protocol is recommended.

Acid Hydrolysis[9]

o Preparation: Transfer 10 mg of Carvedilol API into a 50 mL volumetric flask.

e Stress Induction: Add 5 mL of 1N HCI.

e Incubation: Reflux at 60°C for 4—6 hours. (Note: Carvedilol is relatively resistant; milder

conditions may not yield sufficient degradation).[1]
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e Neutralization: Cool to room temperature and neutralize with 5 mL of 1N NaOH.

e Dilution: Dilute to volume with mobile phase.

Base Hydrolysis

e Preparation: Transfer 10 mg of Carvedilol API into a 50 mL volumetric flask.

Stress Induction: Add 5 mL of 1N NaOH.

Incubation: Reflux at 60°C for 4 hours.

Neutralization: Cool and neutralize with 5 mL of 1N HCI.

Dilution: Dilute to volume with mobile phase.

Self-Validating Check: The mass balance (Assay % + Impurities %) must be between 95—
105%.[1][2][3] If significant precipitation occurs upon neutralization, ensure the diluent contains
sufficient organic solvent (Methanol/Acetonitrile) to solubilize the fragments.[1]

Analytical Strategy (HPLC/LC-MS)

The following method separates Carvedilol from its hydrolytic impurities (Impurity E) and
process impurities.[1][3]

Chromatographic Conditions

e Column: C18 (L1), 250 x 4.6 mm, 5 um (e.g., Inertsil ODS-3V or Purospher STAR).[1][3]
o Mobile Phase A: Phosphate Buffer pH 2.0 (20 mM KH2POa4 adjusted with HzPOa).

» Mobile Phase B: Acetonitrile : Methanol (50:50).[1]

e Flow Rate: 1.0 mL/min.[1][9]

o Detection:

o 240 nm: Optimal for Carvedilol and Carbazole derivatives.[1]
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o 220 nm: Required for Impurity E (low UV absorbance due to lack of carbazole
chromophore).[1]

o Gradient Program:

[¢]

0 min: 70% A/ 30% B[1]

[e]

30 min: 20% A/ 80% B[1][2]

o

40 min: 20% A / 80% B[1][2]

[¢]

45 min: 70% A / 30% B[1][2]

Analytical Workflow

240 nm
Detects: Carvedilol,
Carbazole Amine

Dual Wavelength Detection

Stressed Sample HPLC Separation
(Acid/Base) C18 Column, pH 2.0

220 nm
Detects: Impurity E
(Weak Chromophore)

Click to download full resolution via product page

Caption: Dual-wavelength strategy is required to detect the carbazole-lacking Impurity E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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